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Abstract

(1-Methylhexyl)ammonium sulphate is a cationic surfactant belonging to the class of
secondary alkylammonium salts. Its amphiphilic nature, characterized by a hydrophilic
ammonium head group and a lipophilic seven-carbon alkyl chain, underpins its potential
applications as a surfactant and antimicrobial agent. This technical guide provides a
comprehensive overview of the discovery of (1-Methylhexyl)ammonium sulphate, including
its synthesis, physicochemical properties, and a discussion of its putative biological activities
based on data from structurally related compounds. Detailed experimental protocols for its
synthesis and characterization are presented, alongside methodologies for evaluating its
surfactant and antimicrobial properties. This document aims to serve as a foundational
resource for researchers interested in the further development and application of this and
similar long-chain alkylammonium salts.

Introduction

The exploration of amphiphilic molecules as bioactive agents has been a cornerstone of
pharmaceutical and materials science research. Cationic surfactants, particularly those with
alkyl chains of intermediate length, have garnered significant attention for their ability to interact
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with and disrupt biological membranes. (1-Methylhexyl)ammonium sulphate, with its

secondary amine structure, represents an interesting scaffold within this class of compounds.

The branched nature of the alkyl chain may influence its packing properties at interfaces and its

overall biological efficacy. This whitepaper details the fundamental aspects of this compound,

from its chemical synthesis to its potential biological applications.

Physicochemical Properties

While specific experimental data for (1-Methylhexyl)ammonium sulphate is not extensively

available in the public domain, its properties can be inferred from its structure and data

available for analogous compounds.

Table 1: Physicochemical Properties of (1-Methylhexyl)ammonium sulphate and Related

Compounds
(1-
Methylhexyllammo  Heptan-2-amine Ammonium Sulfate
Property ) .
nium sulphate (Precursor) (Counter-ion)
(Predicted/Inferred)
Molecular Formula C7H19NO4S C7H7N HsN204S
Molecular Weight 213.30 g/mol 115.22 g/mol 132.14 g/mol [1]
White crystalline solid o Colorless to white
Appearance ] Colorless liquid
(predicted) crystals[1]
>280 °C
. . >280 °C
Melting Point (decomposes) -
) (decomposes)[1]
(predicted)
Boiling Point Decomposes 142-144 °C Decomposes
N ) Slightly soluble in Highly soluble in water
Solubility Soluble in water
water (754-764 g/L)[1]
~10-11 (for the
pKa ammonium ion, ~10.6 9.25
predicted)
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Synthesis and Characterization

The primary route for the synthesis of (1-Methylhexyl)ammonium sulphate is through a
straightforward acid-base neutralization reaction.

Experimental Protocol: Synthesis of (1-
Methylhexyl)ammonium sulphate

Materials:

Heptan-2-amine (1-methylhexylamine)
 Sulfuric acid (H2S0a4), concentrated

e Deionized water

e Ethanol

 Diethyl ether

e Magnetic stirrer and stir bar

e Ice bath

e Bichner funnel and filter paper

Rotary evaporator
Procedure:

 In a flask equipped with a magnetic stir bar, dissolve 10.0 g of heptan-2-amine in 100 mL of
ethanol.

e Cool the solution in an ice bath with continuous stirring.

o Slowly add a stoichiometric amount of a 1 M solution of sulfuric acid in ethanol dropwise to
the cooled amine solution. The reaction is exothermic, and the temperature should be
maintained below 10 °C.
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 After the addition is complete, allow the reaction mixture to stir in the ice bath for an
additional hour, followed by stirring at room temperature for two hours.

o A white precipitate of (1-Methylhexyl)ammonium sulphate should form.

o Collect the precipitate by vacuum filtration using a Buichner funnel.

e Wash the collected solid with cold diethyl ether to remove any unreacted starting material.
e Dry the product under vacuum to yield the final product.

Characterization:

The synthesized compound should be characterized using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of the cation.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional
groups (N-H and S=0 stretches).

e Mass Spectrometry (MS): To determine the molecular weight of the cation.

» Elemental Analysis: To confirm the elemental composition of the salt.
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Figure 1: Synthesis and Characterization Workflow.

Biological Activity and Mechanism of Action

The biological activity of (1-Methylhexyl)ammonium sulphate is predicted to be primarily
driven by its surfactant properties, leading to the disruption of microbial cell membranes.

Antimicrobial and Antifungal Activity

While specific data for (1-Methylhexyl)ammonium sulphate is limited, the antimicrobial
activity of secondary and tertiary polydiallylammonium salts has been reported to be significant.
[2] The efficacy of such compounds is often dependent on the length of the alkyl chain, with
optimal activity for many bacteria and fungi observed for chains between C12 and C16.[3]

Table 2: Representative Antimicrobial Activity of a Structurally Similar Cationic Surfactant
(Benzalkonium Chloride)
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Microorganism Type MIC (pg/mL)
Staphylococcus aureus Gram-positive bacteria 1-10
Escherichia coli Gram-negative bacteria 10-50
Pseudomonas aeruginosa Gram-negative bacteria 50 - 200
Candida albicans Fungus (Yeast) 1-20

Note: Data is for Benzalkonium Chloride and is intended to be representative of the activity of
cationic surfactants. Actual MIC values for (1-Methylhexyl)Jammonium sulphate may vary.

Cytotoxicity

A critical aspect of developing antimicrobial agents is their selectivity for microbial cells over
mammalian cells. The cytotoxicity of quaternary ammonium salts has been evaluated against
various human cell lines, with LC50 values ranging from 9 to 46 pg/mL for some compounds.[4]

Table 3: Representative Cytotoxicity Data for Quaternary Ammonium Salts

Cell Line Type LC50 (ug/mL)
U-937 (human promonocytic) Human cancer cell line 9 - 46[4]
L929 (mouse fibroblast) Mouse normal cell line Varies with structure

Note: This data is for a range of quaternary ammonium salts and not specifically for (1-

Methylhexyl)Jammonium sulphate.

Proposed Mechanism of Action: Membrane Disruption

The primary mechanism of action for cationic surfactants like (1-Methylhexyl)ammonium
sulphate is believed to be the disruption of the cell membrane's integrity.[5] This process is
initiated by the electrostatic attraction between the positively charged ammonium headgroup
and the negatively charged components of microbial cell membranes, such as phospholipids

and teichoic acids.[6]
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Figure 2: Proposed Mechanism of Membrane Disruption.

Experimental Protocols for Biological Evaluation
Determination of Minimum Inhibitory Concentration
(MIC)

Materials:
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Mueller-Hinton Broth (MHB)

Bacterial strains (e.g., S. aureus, E. coli)

96-well microtiter plates

Spectrophotometer

Procedure:

Prepare a stock solution of (1-Methylhexyl)ammonium sulphate in sterile deionized water.
o Perform serial two-fold dilutions of the stock solution in MHB in a 96-well plate.

 Inoculate each well with a standardized bacterial suspension to a final concentration of
approximately 5 x 10> CFU/mL.

« Include positive (bacteria in broth) and negative (broth only) controls.
 Incubate the plates at 37 °C for 18-24 hours.

e The MIC is defined as the lowest concentration of the compound that completely inhibits
visible growth of the microorganism, as determined by visual inspection or by measuring the
optical density at 600 nm.

In Vitro Cytotoxicity Assay (MTT Assay)

Materials:
e Mammalian cell line (e.g., HeLa, HEK293)

e Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum
(FBS)

e 96-well cell culture plates
e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

o Dimethyl sulfoxide (DMSO)
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Procedure:
e Seed the cells in a 96-well plate at a density of 1 x 10* cells/well and incubate for 24 hours.

o Treat the cells with various concentrations of (1-Methylhexyl)ammonium sulphate and
incubate for another 24-48 hours.

e Add MTT solution to each well and incubate for 4 hours.
» Remove the medium and add DMSO to dissolve the formazan crystals.
» Measure the absorbance at 570 nm using a microplate reader.

o Cell viability is expressed as a percentage of the untreated control, and the IC50 value (the
concentration that inhibits 50% of cell growth) is calculated.

Conclusion

(1-Methylhexyl)ammonium sulphate is a readily synthesizable cationic surfactant with
potential as an antimicrobial agent. Its discovery and characterization are based on the well-
established principles of acid-base chemistry and surfactant science. While specific biological
data for this compound is not widely published, its structural similarity to other long-chain
alkylammonium salts suggests a mechanism of action involving the disruption of microbial cell
membranes. The experimental protocols provided in this whitepaper offer a framework for the
further investigation and development of this and related compounds for a variety of
applications in the fields of medicine and materials science. Further research is warranted to
fully elucidate its biological activity profile and potential for therapeutic or industrial use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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